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Compound of Interest

Compound Name: Octyltin trichloride

Cat. No.: B049613

Technical Support Center: Octyltin Trichloride

This guide provides essential information for the safe storage and handling of octyltin
trichloride, tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with octyltin trichloride?

Al: Octyltin trichloride is a hazardous substance that can cause severe skin burns and
serious eye damage.[1][2][3][4] It is also harmful if inhaled and is suspected of damaging
fertility or the unborn child.[1][2] Prolonged or repeated exposure may cause damage to

organs.[1][3][5] Additionally, it is very toxic to aquatic life with long-lasting effects.[3][4][5]

Q2: What are the recommended storage conditions for octyltin trichloride?

A2: Octyltin trichloride should be stored in a tightly closed, light-shielding airtight container in
a cool, dry, and well-ventilated area.[1][6] It should be kept away from direct sunlight, ignition
sources, and heat.[3][6] Some suppliers recommend storage at specific temperatures, such as
20°C or freezing at -20°C.[4][6] Always refer to the manufacturer's specific recommendations.

[317]

Q3: What personal protective equipment (PPE) is required when handling octyltin trichloride?

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b049613?utm_src=pdf-interest
https://www.benchchem.com/product/b049613?utm_src=pdf-body
https://www.benchchem.com/product/b049613?utm_src=pdf-body
https://www.benchchem.com/product/b049613?utm_src=pdf-body
https://www.benchchem.com/product/b049613?utm_src=pdf-body
https://www.echemi.com/sds/octyltrichlorotin-pid_Seven24560.html
https://pubchem.ncbi.nlm.nih.gov/compound/Octyltin-trichloride
https://www.lgcstandards.com/medias/sys_master/root/h65/h1f/11087441100830/new-SDS_DE-MS-03443-0.3_ST-WB-MSDS-2482374-1-1-1/new-SDS-DE-MS-03443-0.3-ST-WB-MSDS-2482374-1-1-1.PDF
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Octyltintrichloride.htm
https://www.echemi.com/sds/octyltrichlorotin-pid_Seven24560.html
https://pubchem.ncbi.nlm.nih.gov/compound/Octyltin-trichloride
https://www.echemi.com/sds/octyltrichlorotin-pid_Seven24560.html
https://www.lgcstandards.com/medias/sys_master/root/h65/h1f/11087441100830/new-SDS_DE-MS-03443-0.3_ST-WB-MSDS-2482374-1-1-1/new-SDS-DE-MS-03443-0.3-ST-WB-MSDS-2482374-1-1-1.PDF
https://www.cpachem.com/msds?num=SB25070&dnl=sd_-_n-Octyltin-trichloride_%5BCAS_3091-25-6%5D_%28SB25070%29_%28EU%29.pdf
https://www.lgcstandards.com/medias/sys_master/root/h65/h1f/11087441100830/new-SDS_DE-MS-03443-0.3_ST-WB-MSDS-2482374-1-1-1/new-SDS-DE-MS-03443-0.3-ST-WB-MSDS-2482374-1-1-1.PDF
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Octyltintrichloride.htm
https://www.cpachem.com/msds?num=SB25070&dnl=sd_-_n-Octyltin-trichloride_%5BCAS_3091-25-6%5D_%28SB25070%29_%28EU%29.pdf
https://www.benchchem.com/product/b049613?utm_src=pdf-body
https://www.benchchem.com/product/b049613?utm_src=pdf-body
https://www.echemi.com/sds/octyltrichlorotin-pid_Seven24560.html
https://direct.hpc-j.co.jp/sds/eng/S5-14_EN.pdf
https://www.lgcstandards.com/medias/sys_master/root/h65/h1f/11087441100830/new-SDS_DE-MS-03443-0.3_ST-WB-MSDS-2482374-1-1-1/new-SDS-DE-MS-03443-0.3-ST-WB-MSDS-2482374-1-1-1.PDF
https://direct.hpc-j.co.jp/sds/eng/S5-14_EN.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Octyltintrichloride.htm
https://direct.hpc-j.co.jp/sds/eng/S5-14_EN.pdf
https://www.lgcstandards.com/medias/sys_master/root/h65/h1f/11087441100830/new-SDS_DE-MS-03443-0.3_ST-WB-MSDS-2482374-1-1-1/new-SDS-DE-MS-03443-0.3-ST-WB-MSDS-2482374-1-1-1.PDF
https://datasheets.scbt.com/sc-234250.pdf
https://www.benchchem.com/product/b049613?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

A3: When handling octyltin trichloride, it is crucial to wear appropriate personal protective
equipment. This includes chemical-resistant gloves, protective clothing, and tightly fitting safety
goggles with side-shields.[1] In situations where exposure limits may be exceeded, a full-face
respirator should be used.[1]

Q4: What should | do in case of accidental exposure?

A4: In case of accidental exposure, immediate action is necessary:

If inhaled: Move the person to fresh air and keep them comfortable for breathing.[1]

 After skin contact: Immediately take off contaminated clothing and wash the affected area
with plenty of water.[1][3]

o After eye contact: Rinse the eyes cautiously with water for several minutes. If present,
remove contact lenses and continue rinsing.[1][3] Seek immediate medical attention.[1][3][4]

« If swallowed: Rinse the mouth with water.[1][3] In all cases of exposure or if you feel unwell,
seek medical advice.[1][5]

Q5: What materials are incompatible with octyltin trichloride?

A5: Octyltin trichloride is incompatible with strong oxidizing agents, strong acids, and bases.
[3] It is also moisture-sensitive and can react with water.[2][4] Contact with these substances
should be avoided.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Material has changed color or

consistency.

Exposure to moisture or

incompatible materials.

Do not use the material.
Dispose of it according to local,
regional, national, and
international regulations.[3][5]
Review storage procedures to
ensure the container is tightly
sealed and stored away from

incompatible substances.

A spill has occurred.

Improper handling or container

failure.

Evacuate the area. Wear
appropriate PPE, including
respiratory protection.[7]
Prevent the spill from entering
drains or waterways.[3][6][7]
Contain the spill with inert
materials like sand or earth
and collect it into a labeled

container for disposal.[7]

| feel unwell after handling the

material.

Inhalation or skin exposure.

Immediately move to fresh air.
[1] If skin contact is suspected,
wash the affected area
thoroughly.[1][3] Seek medical
advice or attention.[1][5]
Review handling procedures
and ensure proper ventilation

and PPE are in use.

Quantitative Data Summary
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Parameter Value Reference

Permissible Exposure Limit

0.1 mg/m3 [2]
(PEL) - TWA (as Sn)
Threshold Limit Value (TLV) -

0.1 mg/m3 [2]
TWA (as Sn)
Threshold Limit Value (TLV) -

0.2 mg/m3 [2]
STEL (as Sn)
Immediately Dangerous to Life

25 mg/m3 [2]
or Health (IDLH) (as Sn)
Oral LD50 (rat) 4,600 mg/kg [5]

Logical Workflow for Safe Handling and Storage

Preparation Handling Storage

Read SDS Wear PPE —l—{ Use in Hood I #| Avoid Incc i }»—l Tightly Sealed Cool Dry Place Away from Heat

If spill occurs Emergency

Follow First Aid

Exposure

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and storage of octyltin trichloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Storage and handling recommendations for octyltin
trichloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049613#storage-and-handling-recommendations-for-
octyltin-trichloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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